Cas no 112122-99-3 (Hexadecanoic acid,16,16'-dithiobis-)

Hexadecanoic acid,16,16'-dithiobis- structure
112122-99-3 structure
Product Name:Hexadecanoic acid,16,16'-dithiobis-
CAS No:112122-99-3
MF:C34H66O4S2
MW:603.015449047089
CID:129546
PubChem ID:57346763
Update Time:2025-04-19

Hexadecanoic acid,16,16'-dithiobis- Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,16,16'-dithiobis-
    • 17-(16-carboxyhexadecyldisulfanyl)heptadecanoic acid
    • 17,17'-Disulfanediyldiheptadecanoic acid
    • 112122-99-3
    • SCHEMBL1163681
    • 16-carboxyhexdecyl disulfide
    • DTXSID30721251
    • Inchi: 1S/C34H66O4S2/c35-33(36)29-25-21-17-13-9-5-1-3-7-11-15-19-23-27-31-39-40-32-28-24-20-16-12-8-4-2-6-10-14-18-22-26-30-34(37)38/h1-32H2,(H,35,36)(H,37,38)
    • InChI Key: XPHZNCZEWTXFON-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCCCCCCCCCCC(=O)O)SCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 574.40926
  • Monoisotopic Mass: 602.44025293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 35
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 74.6

Hexadecanoic acid,16,16'-dithiobis- Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
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